Cas no 2138542-23-9 (2-(4-Aminophenyl)cycloheptan-1-one)

• Product Name: 2-(4-Aminophenyl)cycloheptan-1-one
• CAS No: 2138542-23-9
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6406006
• PubChem ID: 165492268
• Update Time: 2025-06-08

2-(4-Aminophenyl)cycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminophenyl)cycloheptan-1-one
• EN300-1153068
• 2138542-23-9
• 2-(4-Aminophenyl)cycloheptan-1-one

• Inchi： 1S/C13H17NO/c14-11-8-6-10(7-9-11)12-4-2-1-3-5-13(12)15/h6-9,12H,1-5,14H2
• InChI Key： DSTAWCKKMMMKDF-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(4-Aminophenyl)cycloheptan-1-one

Comprehensive Overview of 2-(4-Aminophenyl)cycloheptan-1-one (CAS No. 2138542-23-9)

2-(4-Aminophenyl)cycloheptan-1-one, with the CAS number 2138542-23-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique cycloheptanone ring linked to a 4-aminophenyl group, making it a versatile intermediate for synthesizing complex structures. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could serve as a building block for novel therapeutics targeting neurological and inflammatory conditions.

The compound's structural uniqueness lies in its cycloheptanone core, which is less common than smaller ring systems like cyclohexanone. This larger ring size offers distinct conformational flexibility, which can be exploited in designing molecules with enhanced binding affinity. The presence of the primary amine group at the para position of the phenyl ring further enhances its reactivity, enabling diverse derivatization strategies. These characteristics make 2-(4-Aminophenyl)cycloheptan-1-one a valuable tool for medicinal chemists exploring new chemical space.

Recent trends in organic chemistry highlight a growing demand for medium-sized ring systems like cycloheptanones, as they often exhibit improved pharmacokinetic properties compared to their smaller counterparts. This aligns with the pharmaceutical industry's focus on "beyond rule of five" molecules, where 2-(4-Aminophenyl)cycloheptan-1-one could play a pivotal role. Its potential applications in developing kinase inhibitors or GPCR modulators are particularly exciting, given the current emphasis on these target classes in drug development pipelines.

From a synthetic chemistry perspective, the compound's CAS 2138542-23-9 represents an interesting challenge for method development. The construction of its seven-membered ring with precise functional group placement requires careful optimization of reaction conditions. This has led to innovative approaches in ring expansion strategies and transition metal-catalyzed couplings, topics that frequently appear in recent literature searches by synthetic chemists.

The materials science community has also shown interest in 2-(4-Aminophenyl)cycloheptan-1-one as a precursor for functional polymers. Its amine group allows for incorporation into polyimide backbones or as a crosslinking agent, while the ketone functionality offers additional modification sites. These properties are particularly relevant to current research in high-performance polymers for electronics and aerospace applications.

Analytical characterization of 2-(4-Aminophenyl)cycloheptan-1-one typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's purity and stability are crucial parameters for research applications, with many laboratories developing specialized HPLC methods for quality control. These analytical challenges reflect broader trends in chemical characterization that dominate current scientific discussions.

Environmental considerations surrounding the synthesis and use of CAS 2138542-23-9 have become increasingly important. Researchers are exploring greener synthetic routes that minimize hazardous byproducts, aligning with the principles of green chemistry. This focus on sustainability responds to growing concerns about the environmental impact of chemical research and production.

In the context of intellectual property, 2-(4-Aminophenyl)cycloheptan-1-one has appeared in several patent applications, particularly those related to novel therapeutic agents. Its structural features make it an attractive scaffold for patentable derivatives, a strategy commonly employed in pharmaceutical innovation. This legal dimension adds another layer of complexity to working with this compound.

The future research directions for 2-(4-Aminophenyl)cycloheptan-1-one appear promising, with potential applications expanding into areas like chemical biology and diagnostic agent development. Its unique combination of structural features continues to inspire new synthetic methodologies and applications, ensuring its place as a compound of ongoing scientific interest.